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Tergitol-7 Agar is a selective and differential medium primarily employed for the detection and

enumeration of coliform bacteria, including Escherichia coli, in various samples such as water

and food.[1][2][3][4][5] Developed by Chapman, this medium facilitates the growth of coliforms

while inhibiting the growth of other microorganisms, making it a valuable tool in microbiological

analysis.[1][4][6] This guide provides a comprehensive overview of the advantages and

disadvantages of using Tergitol-7 Agar, supported by comparative data and detailed

experimental protocols.

Principle of Operation
Tergitol-7 Agar's functionality is based on two key components: Tergitol 7 and lactose. Tergitol
7, a surfactant, acts as a selective agent by inhibiting the growth of Gram-positive bacteria and

preventing the swarming of Proteus species, which could otherwise interfere with the

identification of coliform colonies.[1][3][4][7] The medium also contains lactose as a

fermentable carbohydrate and bromothymol blue as a pH indicator. Lactose-fermenting

bacteria, such as E. coli, produce acidic byproducts, causing the pH of the medium to drop and

the indicator to change from green to yellow. This results in the formation of yellow colonies,
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often with a surrounding yellow halo.[2][4][8] Non-lactose fermenters produce blue or green

colonies.[2][4]

The medium is often supplemented with 2,3,5-triphenyltetrazolium chloride (TTC), which helps

in the early recognition of E. coli.[1][2][3][4] Most coliforms reduce TTC to formazan, a red,

insoluble compound, resulting in red or purple colonies.[9] However, E. coli and Enterobacter

aerogenes typically do not reduce TTC, and therefore form yellow colonies.[9]

Advantages and Disadvantages of Tergitol-7 Agar
Advantages Disadvantages

High Selectivity: Effectively inhibits the growth of

Gram-positive bacteria and prevents the

swarming of Proteus species, leading to clearer

results.[1][3][4][7]

Potential for Lower Recovery Rates: Some

studies suggest that alternative methods may

yield significantly higher counts of E. coli and

total coliforms.[10][11][12][13][14]

Good Differentiation: The inclusion of lactose

and a pH indicator allows for clear differentiation

between lactose-fermenting and non-lactose-

fermenting bacteria.[2][4][8]

Longer Incubation Time: Compared to some

newer methods, Tergitol-7 Agar may require a

longer incubation period to obtain definitive

results.[11]

Reported Higher Coliform Counts: Some

sources indicate that coliform counts on Tergitol-

7 Agar can be higher than on other selective

media.[1]

Need for Confirmatory Tests: For definitive

identification, colonies grown on Tergitol-7 Agar

often require further biochemical or serological

testing.[4]

Versatility: Suitable for the analysis of a variety

of samples, including water and food.[1][2][3][4]

[5]

TTC Reduction Variability: The reduction of TTC

can be variable among different coliform

species, which may lead to misinterpretation of

results.[9]

Performance Comparison with Alternative Media
Several studies have compared the performance of Tergitol-7 Agar with other methods for the

detection of E. coli and coliforms. A study conducted in Greece compared the reference

method (TTC Tergitol-7 Agar) with five alternative methods. The results, based on the mean

relative difference (RD%) of confirmed counts, are summarized below.
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Alternative Method
Mean Relative
Difference (%) vs.
TTC Tergitol-7 Agar

Number of
Samples

Interpretation

Chromocult Coliform

Agar
5.55 294

Not significantly

different

Membrane Lauryl

Sulfate Agar
1 302

Not significantly

different

Tryptone Bile X-

glucuronidase

Medium

-2.78 297
Not significantly

different

Membrane Faecal

Coliform Medium
8.81 303

Significantly higher

counts than TTC

Tergitol-7 Agar

Colilert-18/Quantitray 18.91 76

Significantly higher

counts than TTC

Tergitol-7 Agar

Data sourced from a

comparative study on

the detection of E. coli

in water samples.[10]

[12][13][14]

Another study highlighted that the ISO method using Lactose TTC agar with Tergitol 7 failed to

detect a significant percentage of coliforms and E. coli when compared to chromogenic media

(m-ColiBlu24) and a defined substrate technology test (Colilert 18).[11]

Experimental Protocols
Preparation of Tergitol-7 Agar

Suspend the medium: Dissolve the specified amount of Tergitol-7 Agar base powder (e.g.,

33.1 grams) in one liter of purified water.[1][2][4]
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Heat to dissolve: Heat the suspension to boiling with frequent agitation to ensure the medium

is completely dissolved.[1][2][4]

Sterilize: Autoclave the medium at 121°C for 15 minutes.[1][2][4]

Cool and supplement (optional): Cool the sterilized medium to 45-50°C. If desired,

aseptically add a sterile 1% solution of TTC.[1][2][4]

Pour plates: Mix well and pour the molten agar into sterile Petri plates.[2][4]

General Workflow for Water Analysis using Tergitol-7
Agar
The following diagram illustrates a typical workflow for the enumeration of coliforms in a water

sample using the membrane filtration method with Tergitol-7 Agar.
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Workflow for water analysis using Tergitol-7 Agar.
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Interpretation of Results
The differentiation of bacterial colonies on Tergitol-7 Agar is based on lactose fermentation and,

if added, TTC reduction. The logical relationship for colony interpretation is depicted in the

diagram below.

Bacterial Characteristics

Colony Appearance

Lactose Fermentation

Yellow Colony
(e.g., E. coli)

Yes

Blue Colony
(Non-Lactose Fermenter)No

TTC Reduction
No

Red/Purple Colony
(Other Coliforms)

Yes

Click to download full resolution via product page

Colony differentiation on Tergitol-7 Agar with TTC.

Conclusion
Tergitol-7 Agar remains a widely used medium for the selective isolation and differentiation of

coliforms. Its strong inhibitory action against non-target organisms is a significant advantage.

However, researchers and professionals should be aware of its limitations, including the

potential for lower recovery rates compared to some newer, alternative methods. The choice of

medium should be based on the specific requirements of the analysis, including the need for

rapid results, the expected level of contamination, and the resources available for confirmatory

testing. For critical applications, validation of the chosen method against a reference or

alternative method is recommended to ensure accurate and reliable results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. biotrading.com [biotrading.com]

2. tmmedia.in [tmmedia.in]

3. cdhfinechemical.com [cdhfinechemical.com]

4. himedialabs.com [himedialabs.com]

5. Tergitol 7 Agar | Innovation Diagnostics [innovationdiagnostics.com]

6. exodocientifica.com.br [exodocientifica.com.br]

7. himedialabs.com [himedialabs.com]

8. bio-rad.com [bio-rad.com]

9. documents.thermofisher.com [documents.thermofisher.com]

10. Equivalency testing of TTC Tergitol 7 agar (ISO 9308-1:2000) with five culture media for
the detection of E. coli in water samples in Greece - PubMed [pubmed.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. iwaponline.com [iwaponline.com]

13. iwaponline.com [iwaponline.com]

14. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Tergitol-7 Agar: A Comparative Guide for Microbial
Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260082/docs#tergitol-7-agar-a-comparative-guide-
for-microbial-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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